Cas no 1805949-91-0 (4-Bromo-3-nitro-5-(trifluoromethyl)pyridine)

• Product Name: 4-Bromo-3-nitro-5-(trifluoromethyl)pyridine
• CAS No: 1805949-91-0
• MF: C₆H₂BrF₃N₂O₂
• MW: 270.991490840912
• CID: 4802994
• Update Time: 2023-08-17

4-Bromo-3-nitro-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-3-nitro-5-(trifluoromethyl)pyridine

• Inchi： 1S/C6H2BrF3N2O2/c7-5-3(6(8,9)10)1-11-2-4(5)12(13)14/h1-2H
• InChI Key： TWMFTRCYDAIBJC-UHFFFAOYSA-N
• SMILES： BrC1C(=CN=CC=1C(F)(F)F)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 230
• XLogP3: 2.3
• Topological Polar Surface Area: 58.7